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Compound of Interest

Compound Name:
Benzyl 4-oxo-3,4-dihydropyridine-

1(2H)-carboxylate

Cat. No.: B177676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of Benzyl 4-oxo-3,4-dihydropyridine-
1(2H)-carboxylate, a heterocyclic compound of interest in synthetic and medicinal chemistry.

Core Molecular Data
Key identifiers and properties of Benzyl 4-oxo-3,4-dihydropyridine-1(2H)-carboxylate are

summarized below.

Property Value Reference

Molecular Formula C13H13NO3 [1]

Molecular Weight 231.25 g/mol [1]

CAS Number 185847-84-1 [1][2]

IUPAC Name
benzyl 4-oxo-2,3-

dihydropyridine-1-carboxylate
[1]

Experimental Protocols & Synthesis
While specific, detailed experimental protocols for the synthesis of Benzyl 4-oxo-3,4-
dihydropyridine-1(2H)-carboxylate are not readily available in the public domain, general

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b177676?utm_src=pdf-interest
https://www.benchchem.com/product/b177676?utm_src=pdf-body
https://www.benchchem.com/product/b177676?utm_src=pdf-body
https://www.benchchem.com/product/b177676?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/benzyl-4-oxo-2_3-dihydropyridine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/benzyl-4-oxo-2_3-dihydropyridine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/benzyl-4-oxo-2_3-dihydropyridine-1-carboxylate
https://www.bldpharm.com/products/185847-84-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/benzyl-4-oxo-2_3-dihydropyridine-1-carboxylate
https://www.benchchem.com/product/b177676?utm_src=pdf-body
https://www.benchchem.com/product/b177676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


synthetic strategies for related 1,2,3,4-tetrahydropyridine derivatives can provide valuable

insights. These methods often involve the use of protecting groups and condensation reactions.

For instance, the synthesis of related structures has been reported involving the reaction of a

substituted piperidone with an appropriate reagent to introduce the desired functional groups,

followed by oxidation or other modifications.

A generalized workflow for the synthesis of a dihydropyridine derivative might follow these

logical steps:

Starting Materials
(e.g., Substituted Piperidone)

Protection of
Functional Groups

Key Reaction
(e.g., Condensation, Alkylation) Deprotection Purification

(e.g., Chromatography)

Final Product:
Benzyl 4-oxo-3,4-dihydropyridine-

1(2H)-carboxylate

Click to download full resolution via product page

A potential synthetic workflow for dihydropyridine derivatives.

Potential Signaling Pathway Interactions
Dihydropyridine-based compounds are a well-established class of molecules known for their

significant biological activity, most notably as L-type calcium channel blockers. While the

specific biological targets and signaling pathway interactions of Benzyl 4-oxo-3,4-
dihydropyridine-1(2H)-carboxylate are not extensively documented, its structural similarity to

known dihydropyridine drugs suggests potential activity within cardiovascular and neurological

systems.

The canonical signaling pathway for dihydropyridine action is illustrated below:
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Generalized dihydropyridine signaling pathway.

Further research is necessary to elucidate the precise mechanisms of action and potential

therapeutic applications of Benzyl 4-oxo-3,4-dihydropyridine-1(2H)-carboxylate. This

document serves as a foundational guide for professionals initiating research on this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/benzyl-4-oxo-2_3-dihydropyridine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/benzyl-4-oxo-2_3-dihydropyridine-1-carboxylate
https://www.bldpharm.com/products/185847-84-1.html
https://www.bldpharm.com/products/185847-84-1.html
https://www.benchchem.com/product/b177676#benzyl-4-oxo-3-4-dihydropyridine-1-2h-carboxylate-molecular-weight
https://www.benchchem.com/product/b177676#benzyl-4-oxo-3-4-dihydropyridine-1-2h-carboxylate-molecular-weight
https://www.benchchem.com/product/b177676#benzyl-4-oxo-3-4-dihydropyridine-1-2h-carboxylate-molecular-weight
https://www.benchchem.com/product/b177676#benzyl-4-oxo-3-4-dihydropyridine-1-2h-carboxylate-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b177676?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

